Cas no 2227740-02-3 (tert-butyl N-{5-chloro-2-(1R)-1-hydroxyethylphenyl}carbamate)

• Product Name: tert-butyl N-{5-chloro-2-(1R)-1-hydroxyethylphenyl}carbamate
• CAS No: 2227740-02-3
• MF: C₁₃H₁₈ClNO₃
• MW: 271.739923000336
• CID: 6475522
• PubChem ID: 165722796
• Update Time: 2025-05-21

tert-butyl N-{5-chloro-2-(1R)-1-hydroxyethylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-chloro-2-(1R)-1-hydroxyethylphenyl}carbamate
• tert-butyl N-{5-chloro-2-[(1R)-1-hydroxyethyl]phenyl}carbamate
• EN300-1892319
• 2227740-02-3

• Inchi： 1S/C13H18ClNO3/c1-8(16)10-6-5-9(14)7-11(10)15-12(17)18-13(2,3)4/h5-8,16H,1-4H3,(H,15,17)/t8-/m1/s1
• InChI Key： IMYUCYWXYUPQTC-MRVPVSSYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)[C@@H](C)O

Computed Properties

• Exact Mass: 271.0975211g/mol
• Monoisotopic Mass: 271.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{5-chloro-2-(1R)-1-hydroxyethylphenyl}carbamate

Recent Advances in the Study of tert-butyl N-{5-chloro-2-(1R)-1-hydroxyethylphenyl}carbamate (CAS: 2227740-02-3)

The compound tert-butyl N-{5-chloro-2-(1R)-1-hydroxyethylphenyl}carbamate (CAS: 2227740-02-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral carbamate derivative is of particular interest due to its potential applications in the synthesis of biologically active molecules and its role as a key intermediate in drug development. Recent studies have focused on its stereoselective synthesis, pharmacological properties, and utility in constructing complex molecular architectures.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient asymmetric synthesis of this compound via catalytic hydrogenation of the corresponding ketone precursor. The researchers achieved excellent enantioselectivity (>99% ee) using a novel chiral ruthenium catalyst system. This advancement addresses previous challenges in obtaining the (R)-enantiomer with high purity, which is crucial for its application in pharmaceutical synthesis.

In terms of biological activity, recent in vitro studies have shown that tert-butyl N-{5-chloro-2-(1R)-1-hydroxyethylphenyl}carbamate exhibits moderate inhibitory effects against several kinase targets implicated in inflammatory pathways. While not developed as a drug candidate itself, its structural features have inspired the design of new kinase inhibitor scaffolds. The chloro and hydroxyethyl substituents appear to play critical roles in target binding, as revealed by molecular docking studies.

The compound's stability profile has been extensively characterized in recent pharmaceutical development research. Accelerated stability studies under ICH guidelines demonstrated that the carbamate remains stable for at least 24 months when stored at -20°C under nitrogen atmosphere. However, researchers have noted sensitivity to acidic conditions, leading to cleavage of the tert-butyloxycarbonyl (Boc) protecting group.

Several pharmaceutical companies have included this compound in their patent applications during 2022-2023, primarily as an intermediate in the synthesis of potential therapeutics for central nervous system disorders. Its chiral center and functional group array make it particularly valuable for constructing molecules with specific stereochemical requirements.

Future research directions appear to focus on developing more sustainable synthetic routes to this compound, with recent work exploring biocatalytic approaches using engineered ketoreductases. Additionally, its potential as a building block for PROTAC (proteolysis targeting chimera) molecules is currently under investigation by multiple research groups.